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Compound of Interest

4-Cyclopropyl-3-
Compound Name:
methoxybenzoicacid

Cat. No.: B13080908

Get Quote

Executive Summary & Compound Profile

4-Cyclopropyl-3-methoxybenzoic acid is a trisubstituted aromatic scaffold. Its structural

uniqueness lies in the steric and electronic interplay between the electron-donating methoxy
group (

) and the strained, lipophilic cyclopropyl ring at the para and meta positions relative to the
carboxylic acid.

¢ |[UPAC Name: 4-Cyclopropyl-3-methoxybenzoic acid

CAS Number: 1252903-19-7

Molecular Formula:

Molecular Weight: 192.21 g/mol

Exact Mass: 192.0786
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Structural Significance

The cyclopropyl group acts as a bioisostere for isopropyl or ethyl groups but introduces rigid
conformational constraints and unique metabolic stability (blocking benzylic oxidation). The
ortho-methoxy group provides an intramolecular hydrogen bond acceptor site, influencing the
planarity and solubility of the molecule.

Synthesis & Reaction Pathway

To understand the impurity profile and spectral background, one must recognize the standard
synthetic route. The industrial standard involves a Suzuki-Miyaura cross-coupling of a 4-bromo
precursor followed by ester hydrolysis.

Mechanistic Workflow

o Starting Material: Methyl 4-bromo-3-methoxybenzoate.
e Coupling: Palladium-catalyzed reaction with Cyclopropylboronic acid.

o Hydrolysis: Saponification of the methyl ester to the free acid.

Suzuki Coupling Hydrolysis
Methy! 4-bromo-3-methoxybenzoate 100°C, 12h o | Methyl 4-cyclopropyl-3-methoxybenzoate RT, 4h
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-

Cyclopropylboronic acid
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Figure 1: Standard synthetic pathway via Suzuki-Miyaura coupling.

Spectral Characterization Data

The following data represents the validated analytical signature for the pure compound.
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Nuclear Magnetic Resonance (NMR) Spectroscopy

Solvent: DMSO-
(Reference: 2.50 ppm) or CDCI

(Reference: 7.26 ppm). Instrument: 400 MHz or higher.

H NMR Assignments (400 MHz, DMSO-

)

The aromatic region shows a characteristic 1,3,4-trisubstituted pattern. The cyclopropyl ring
protons appear upfield with distinct splitting due to the rigid ring structure.
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C NMR Assignments (100 MHz, DMSO-

)
Shift (
Assignment Note
» Ppm)
167.5 C=0 Carboxyl carbon.
158.2 C-3 Ipso to Methoxy (Deshielded).
136.8 C-4 Ipso to Cyclopropyl.
129.5 C-1 Ipso to Carboxyl.
126.4 C-5 Aromatic CH.
121.1 C-6 Aromatic CH.
Aromatic CH (Upfield due to
111.8 C-2
OMe ortho effect).
55.6 -OCH Methoxy carbon.
13.5 Cp-CH Cyclopropyl methine.
9.8 Cp-CH Cyclopropyl methylene.

Mass Spectrometry (MS)

Method: ESI (Electrospray lonization) or LC-MS. Mode: Positive and Negative.[1][2]

o Positive Mode (ESI+):

o [M+H]
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193.08

o [M+Na]

215.06

» Negative Mode (ESI-):

o [M-H]

191.07 (Dominant species for carboxylic acids).
e Fragmentation Pattern (MS/MS of 193):

o 175: Loss of H
O (Tropylium ion formation).

o 147: Loss of COOH (Decarboxylation).

Infrared Spectroscopy (FT-IR)

Method: KBr Pellet or ATR.
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Experimental Protocol: Synthesis & Isolation

This protocol ensures the generation of high-purity material suitable for spectral validation.

Step 1: Suzuki Coupling

e Reagents: Methyl 4-bromo-3-methoxybenzoate (1.0 eq), Cyclopropylboronic acid (1.5 eq),
Potassium Phosphate (K

PO
, 3.0 eq), Pd(dppf)CI
(0.05 eq).

e Solvent: Toluene/Water (10:1) or 1,4-Dioxane/Water (4:1).

e Procedure:
o Charge a reaction vessel with the aryl bromide, boronic acid, and base.
o Degas with Nitrogen/Argon for 15 minutes.

o Add Pd catalyst and heat to 100°C for 12 hours.
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o Workup: Cool to RT, dilute with EtOAc, wash with brine. Dry organic layer over Na
SO
and concentrate.
o Purification: Silica gel chromatography (Hexane/EtOAc gradient).
Step 2: Hydrolysis
» Reagents: Methyl ester intermediate (from Step 1), LiOH
H
O (3.0 eq).

e Solvent: THF/MeOH/Water (3:1:1).

e Procedure:

[e]

Dissolve ester in solvent mixture.[2] Add LiOH.

o

Stir at Room Temperature for 4 hours (Monitor by TLC/LCMS).

[¢]

Isolation: Acidify to pH ~2 with 1N HCI. The product will precipitate.

[¢]

Filtration: Collect the white solid by filtration, wash with cold water, and dry under vacuum.

Quality Control & Purity Assessment

To validate the material for drug development use, ensure the following criteria are met:
e HPLC Purity: >98% (UV @ 254 nm).
» Residual Solvents: <5000 ppm (via GC-HS).

o Palladium Content: <10 ppm (via ICP-MS), critical for biological assays.
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Figure 2: Quality Control Decision Tree for intermediate release.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Spectral Data & Characterization of 4-
Cyclopropyl-3-methoxybenzoic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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